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Compound of Interest

Compound Name: Antide

Cat. No.: B053475

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antide is a potent synthetic decapeptide that acts as a competitive antagonist to the
Gonadotropin-Releasing Hormone (GnRH) receptor.[1] By binding to the GnRH receptors in
the anterior pituitary gland, Antide effectively inhibits the synthesis and secretion of luteinizing
hormone (LH) and follicle-stimulating hormone (FSH).[1] This inhibitory action makes Antide a
valuable tool in various research and clinical applications, including studies on reproductive
endocrinology, cancer biology, and as a component of controlled ovarian stimulation protocols
for in vitro fertilization (IVF).[2][3][4][5][6] Proper preparation of Antide stock solutions is critical
to ensure its stability, solubility, and biological activity in cell culture experiments. These
application notes provide detailed protocols for the preparation, storage, and handling of
Antide stock solutions for in vitro studies.

Physicochemical Properties of Antide

A clear understanding of the physicochemical properties of Antide is essential for its proper
handling and use in cell culture.
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Property Value Reference
Molecular Weight 1590.6 Da [7]
Molecular Formula Cs2H108CIN17014 [7]
Appearance Lyophilized white powder [7]

Recommended to reconstitute

Solubility in sterile water at 0.1-0.5 [7]
mg/mL.
) ) Competitive GnRH receptor
Mechanism of Action ) [1]
antagonist.

Recommended Solvents and Storage Conditions

The choice of solvent and storage conditions are critical for maintaining the integrity and

activity of Antide.
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Condition Recommendation

Reference

Initial Reconstitution Sterile, nuclease-free water.

For hydrophobic peptides, a

] ] small amount of DMSO can be
Alternative Solvents (if o o
used for initial solubilization,
needed) S
followed by dilution in aqueous

buffer.

Store desiccated below -18°C.
Lyophilized Storage Stable for up to 3 weeks at

room temperature.

Store at 4°C for 2-7 days. For
Reconstituted Stock Solution long-term storage, aliquot and
Storage store at -18°C or below. Avoid

repeated freeze-thaw cycles.

Prepare fresh from stock

solution for each experiment. If
Working Solution Storage short-term storage is

necessary, keep at 4°C for no

longer than 24 hours.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Antidetoa 1

mM Stock Solution

This protocol describes the preparation of a 1 mM stock solution of Antide from a lyophilized

powder.

Materials:

e Lyophilized Antide powder

e Sterile, nuclease-free water
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 Sterile, low-protein binding microcentrifuge tubes
o Calibrated micropipettes and sterile tips
Procedure:

o Equilibrate: Allow the vial of lyophilized Antide to equilibrate to room temperature before
opening to prevent condensation.

o Calculate Volume: Calculate the volume of sterile water required to achieve a 1 mM
concentration. The molecular weight of Antide is 1590.6 g/mol .

o For 1 mg of Antide:
» Moles = 0.001 g/ 1590.6 g/mol = 6.287 x 107 moles

= Volume for 1 mM (0.001 mol/L) = 6.287 x 10~7 moles / 0.001 mol/L = 6.287 x 10~4 L =
628.7 pL

o Reconstitute: Carefully add the calculated volume of sterile water to the vial of Antide.

o Dissolve: Gently vortex or pipette the solution up and down to ensure complete dissolution.
Avoid vigorous shaking to prevent peptide degradation.

» Aliquot: Dispense the 1 mM stock solution into sterile, low-protein binding microcentrifuge
tubes in volumes appropriate for your experimental needs to avoid multiple freeze-thaw
cycles.

o Store: Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol details the dilution of the 1 mM Antide stock solution to the desired final
concentration in cell culture medium.

Materials:
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1 mM Antide stock solution

Complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
Procedure:

e Thaw Stock: Thaw an aliquot of the 1 mM Antide stock solution at room temperature or on
ice.

» Serial Dilutions (if necessary): For very low final concentrations (e.g., in the nanomolar or
picomolar range), it is recommended to perform serial dilutions from the 1 mM stock.

o Example for a 1 uM working solution: Dilute the 1 mM stock 1:1000 in complete cell
culture medium (e.g., 1 pL of 1 mM stock into 999 uL of medium).

o Example for a 10 nM working solution: First, prepare a 1 uM intermediate solution. Then,
dilute the 1 uM solution 1:100 in complete cell culture medium (e.g., 10 pL of 1 uM solution
into 990 pL of medium).

 Final Dilution: Add the appropriate volume of the working solution to your cell culture wells to
achieve the desired final concentration. For example, to achieve a final concentration of 100
nM in a 1 mL well, add 100 pL of a 1 uM working solution.

» Vehicle Control: Prepare a vehicle control by adding the same volume of the final dilution
solvent (e.g., cell culture medium with a trace amount of the initial solvent if used) to control

wells.

o Use Immediately: It is recommended to use the freshly prepared working solutions
immediately for experiments.

Visualization of Key Processes
GnRH Receptor Signaling Pathway
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The following diagram illustrates the signaling cascade initiated by GnRH binding to its
receptor, which is competitively inhibited by Antide.
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Caption: GnRH Receptor Signaling Pathway and Site of Antide Inhibition.

Experimental Workflow for Antide Stock Preparation and
Use

The following diagram outlines the logical flow from receiving lyophilized Antide to its
application in cell culture experiments.
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Stock Solution Preparation
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Caption: Workflow for Preparation and Use of Antide Stock Solutions.
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Conclusion

The protocols and information provided in these application notes are intended to guide
researchers in the proper preparation and handling of Antide for cell culture applications.
Adherence to these guidelines will help ensure the consistency and reliability of experimental
results by maintaining the solubility, stability, and biological activity of this potent GhnRH
antagonist. As with any experimental reagent, it is recommended to perform initial validation
experiments to determine the optimal concentration and treatment conditions for your specific
cell type and experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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